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Compound of Interest

Compound Name: CAY 10465

Cat. No.: B15603190 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
CAY 10465 is a potent and selective agonist of the aryl hydrocarbon receptor (AhR), a ligand-

activated transcription factor involved in the regulation of various biological processes,

including xenobiotic metabolism, immune responses, and cell differentiation.[1][2][3][4][5][6]

This document provides detailed protocols for the preparation of CAY 10465 stock solutions in

dimethyl sulfoxide (DMSO), along with essential data on its chemical properties, solubility, and

storage to ensure accurate and reproducible experimental outcomes.

Chemical and Physical Properties
A comprehensive summary of the key chemical and physical properties of CAY 10465 is

presented in Table 1. This information is critical for accurate stock solution preparation and

experimental design.
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Property Value Source

Chemical Name

1,3-dichloro-5-[(1E)-2-[4-

(trifluoromethyl)phenyl]ethenyl]

-benzene

[5]

CAS Number 688348-33-6 [1][4]

Molecular Formula C15H9Cl2F3 [4][5]

Molecular Weight 317.13 g/mol [1][3][4]

Purity ≥98% [5]

Appearance A crystalline solid [5]

Solubility in DMSO
Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of CAY
10465 due to the compound's high solubility. The solubility of CAY 10465 in DMSO has been

reported at various concentrations. For optimal results, it is recommended to use fresh,

anhydrous DMSO, as moisture can affect the solubility and stability of the compound.[6]

Sonication may be used to facilitate dissolution.[3]

Solvent Solubility Molar Equivalent Source

DMSO 30 mg/mL ~94.59 mM [5]

DMSO 63 mg/mL ~198.65 mM [6]

DMSO 100 mg/mL ~315.33 mM [3]

Experimental Protocol: Preparation of a 10 mM CAY
10465 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of CAY 10465 in DMSO. This

concentration is a common starting point for further dilutions in cell-based assays and other in

vitro experiments.
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Materials:

CAY 10465 (crystalline solid)

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

(Optional) Sonicator

Procedure:

Equilibrate Reagents: Allow the vial of CAY 10465 and the bottle of DMSO to reach room

temperature before opening to prevent condensation of moisture.

Weigh CAY 10465: Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out the desired amount of CAY 10465. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 3.1713 mg of CAY 10465.

Calculation:

Molecular Weight (MW) of CAY 10465 = 317.13 g/mol

Desired Concentration (C) = 10 mM = 0.01 mol/L

Desired Volume (V) = 1 mL = 0.001 L

Mass (m) = C x V x MW = 0.01 mol/L x 0.001 L x 317.13 g/mol = 0.0031713 g = 3.1713

mg

Add DMSO: Using a calibrated micropipette, add the calculated volume of anhydrous DMSO

to the microcentrifuge tube containing the CAY 10465. In this example, add 1 mL of DMSO.
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Dissolve the Compound: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the

CAY 10465 is completely dissolved. A clear solution should be obtained. If the compound

does not fully dissolve, brief sonication in a water bath sonicator can be applied.

Aliquot and Store: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots as recommended in Table 3.

Storage and Stability of CAY 10465 Stock Solution in
DMSO
Proper storage of the CAY 10465 stock solution is crucial to maintain its activity and ensure the

reproducibility of experimental results.

Storage Temperature Stability Source

4°C Up to 2 weeks [1]

-20°C Up to 1 month [6]

-80°C 6 months to 1 year [1][6]

Note: It is best practice to minimize the number of freeze-thaw cycles. Aliquoting the stock

solution is highly recommended.

Mechanism of Action: Aryl Hydrocarbon Receptor
(AhR) Signaling Pathway
CAY 10465 is a potent and selective agonist for the Aryl Hydrocarbon Receptor (AhR), with a

reported Ki of 0.2 nM.[1][2][3][5][6] It displays high selectivity for AhR and does not show

significant activity at the estrogen receptor.[2][3][5] The canonical AhR signaling pathway is

initiated by the binding of a ligand, such as CAY 10465, to the cytosolic AhR complex. This

leads to a conformational change, dissociation of chaperone proteins, and translocation of the

AhR-ligand complex into the nucleus. In the nucleus, AhR dimerizes with the AhR Nuclear

Translocator (ARNT) and binds to specific DNA sequences known as Xenobiotic Response
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Elements (XREs) in the promoter regions of target genes, thereby modulating their

transcription.
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Caption: CAY 10465 activates the AhR signaling pathway.

Experimental Workflow: Stock Solution Preparation
The following diagram illustrates the logical workflow for preparing the CAY 10465 stock

solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15603190?utm_src=pdf-body-img
https://www.benchchem.com/product/b15603190?utm_src=pdf-body
https://www.benchchem.com/product/b15603190?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Equilibrate CAY 10465
and DMSO to Room Temp

Weigh CAY 10465

Add Anhydrous DMSO

Vortex to Dissolve
(Optional: Sonicate)

Aliquot into
Single-Use Tubes

Store at -80°C

End

Click to download full resolution via product page

Caption: Workflow for preparing CAY 10465 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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